Cas no 497072-55-6 (N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 497072-55-6
• MF: C₁₄H₁₂N₄O₅S
• MW: 348.333881378174
• CID: 6195039
• PubChem ID: 4384208
• Update Time: 2025-10-29

N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• AB00684429-01
• F0550-0127
• N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024582761
• N-(2-methoxy-4-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 497072-55-6
• N-(2-methoxy-4-nitrophenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• Oprea1_714485

• Inchi： 1S/C14H12N4O5S/c1-23-11-6-8(18(21)22)2-3-10(11)16-12(19)9-7-15-14-17(13(9)20)4-5-24-14/h2-3,6-7H,4-5H2,1H3,(H,16,19)
• InChI Key： AOWBCYOBUDPEAA-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(NC3C=CC(=CC=3OC)[N+](=O)[O-])=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 348.05284067g/mol
• Monoisotopic Mass: 348.05284067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 142Ų

Additional information on N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide (CAS No. 497072-55-6)

N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide, identified by its CAS number 497072-55-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[3,2-apyrimidine] scaffold, a structural motif known for its broad biological activity and potential therapeutic applications.

The< strong>2-methoxy-4-nitrophenyl substituent in the molecular structure of N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide plays a crucial role in modulating its pharmacological properties. The methoxy group introduces a hydrophilic character, enhancing solubility and bioavailability, while the nitro group contributes to electronic effects that can influence receptor binding and metabolic stability. This dual functionality makes the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on thiazolo[3,2-apyrimidine] derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial agents. The< strong>5-oxo moiety within the thiazolo[3,2-apyrimidine] core is particularly noteworthy, as it has been implicated in enhancing binding affinity to target proteins. This structural feature is often exploited to optimize drug-like properties such as potency and selectivity.

Numerous studies have highlighted the therapeutic potential of N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide. For instance, research has indicated that this compound exhibits inhibitory activity against several kinases involved in cancer progression. The< strong>6-carboxamide group further contributes to its pharmacological profile by providing a site for hydrogen bonding interactions with biological targets. These interactions are critical for achieving high binding affinity and sustained activity.

The synthesis of N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the thiazolo[3,2-apyrimidine] core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic framework efficiently.

The pharmacokinetic properties of N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide are also of considerable interest. Studies have demonstrated that this compound exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are essential for developing it into a viable therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications aimed at enhancing aqueous solubility without compromising efficacy.

In vitro and in vivo studies have provided valuable insights into the biological activity of N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide. Preclinical trials have shown promising results in models of inflammation and cancer cell proliferation. The compound's ability to modulate key signaling pathways has been attributed to its interaction with multiple target proteins. This broad-spectrum activity makes it an attractive candidate for developing combination therapies that leverage synergistic effects.

The future direction of research on N-(2-methoxy-4-nitrophenyl)-5-oxo-2H,3H、